Cas no 1827328-91-5 (Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine)

• Product Name: Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine
• CAS No: 1827328-91-5
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5701916
• PubChem ID: 63264097
• Update Time: 2025-10-29

Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-[1-(2-nitrophenyl)sulfonylpyrrolidin-3-yl]methanamine
• 1827328-91-5
• Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine
• AKOS012567498
• EN300-1169776

• Inchi： 1S/C12H17N3O4S/c1-13-8-10-6-7-14(9-10)20(18,19)12-5-3-2-4-11(12)15(16)17/h2-5,10,13H,6-9H2,1H3
• InChI Key： DHWBBJMZPRVXEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(CNC)C1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine

Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine (CAS No. 1827328-91-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine (CAS No. 1827328-91-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amines and is characterized by a pyrrolidine ring functionalized with a nitrobenzenesulfonyl group and a methylamine moiety. The intricate structure of this compound offers a rich platform for exploring its chemical properties and biological interactions.

The synthesis of Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine involves several steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. One common approach involves the reaction of 2-nitrobenzenesulfonyl chloride with a suitable pyrrolidine derivative, followed by alkylation with methylamine. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

In terms of its chemical structure, Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine exhibits a combination of functional groups that contribute to its reactivity and stability. The presence of the nitro group imparts electron-withdrawing properties, which can influence the compound's electronic distribution and reactivity. The pyrrolidine ring, on the other hand, provides a flexible backbone that can adopt various conformations, potentially affecting its binding interactions with biological targets.

The biological activities of Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine have been the subject of extensive research. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising lead for the development of novel therapeutic agents. For instance, it has been reported to inhibit the activity of specific kinases involved in cellular signaling pathways, which are often dysregulated in various diseases such as cancer and neurodegenerative disorders.

Recent studies have also explored the potential of Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine as a modulator of ion channels and transporters. Its ability to interact with these membrane proteins suggests that it could be useful in treating conditions characterized by ion channel dysfunction, such as epilepsy and cardiac arrhythmias. The precise mechanisms by which this compound exerts its effects are still under investigation, but preliminary findings indicate that it may act through allosteric modulation or direct binding to specific sites on the target proteins.

In addition to its therapeutic potential, Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine has been used as a tool compound in biochemical assays and high-throughput screening campaigns. Its well-defined structure and known biological activities make it an ideal candidate for probing the function of various biomolecules and identifying new drug targets. Researchers have utilized this compound to gain insights into the structure-function relationships of enzymes and receptors, contributing to a deeper understanding of their roles in health and disease.

The safety profile of Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown that this compound is well-tolerated at effective doses, with minimal toxicity observed in vitro and in animal models. However, further investigations are needed to fully characterize its pharmacokinetic properties and long-term safety profile before it can be advanced to clinical trials.

In conclusion, Methyl({[1-(2-nitrobenzenesulfonyl)pyrrolidin-3-yl]methyl})amine (CAS No. 1827328-91-5) represents a promising molecule with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a potential therapeutic agent or tool compound. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.